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Compound Name: 2-(Butylamino)ethanethiol
CAS No.: 5842-00-2
Cat. No.: B1196486
Get Quote
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2-(Butylamino)ethanethiol, CAS No. 5842-00-2, is a bifunctional organic molecule that
incorporates both a secondary amine and a primary thiol group. This unique structural
arrangement imparts a versatile chemical reactivity, making it a valuable intermediate in various
synthetic applications, from pharmaceutical development to specialized agrochemicals.[1][2] Its
structure also makes it a relevant compound for studies in coordination chemistry and as a
chemical simulant for defense research applications.[1]

The core utility of this compound stems from the distinct yet cooperative reactivity of its two
functional groups. The thiol (-SH) group is a potent nucleophile and is readily oxidized to form
disulfide bonds, a cornerstone of protein chemistry and materials science.[1] Concurrently, the
secondary butylamine group (-NH) acts as a base and a nucleophile, and its presence
influences the molecule's overall solubility and coordination properties.[1] Understanding this
duality is critical for its effective application in any research or development context.

Section 1: Physicochemical and Spectroscopic
Profile
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A precise understanding of a compound's physical properties is foundational to its application in
experimental design. 2-(Butylamino)ethanethiol is a colorless to pale yellow liquid, a physical
state consistent with its molecular weight and structure.[1] Its most notable physical
characteristic is a strong, unpleasant odor, typical of thiol-containing compounds, which
necessitates handling in a well-ventilated environment.[1]

Key Physicochemical Properties

The following table summarizes the essential quantitative data for 2-(Butylamino)ethanethiol,
compiled from various chemical suppliers and databases. This data is crucial for calculating
reaction stoichiometries, predicting solubility, and ensuring safe handling.

Property Value Source(s)
CAS Number 5842-00-2 [31[41[5]
Molecular Formula CeH1sNS [1][5]
Molecular Weight 133.26 g/mol [3]
Form Liquid [1]
Boiling Point 112-115 °C at 10 mmHg [6]
Density 0.901 g/mL at 25 °C [3]
Refractive Index (n20/D) 1.4711 [6]
Flash Point 73 °C (163.4 °F) - closed cup [3]
Solubility Soluble in water and organic o
solvents

Spectroscopic Signature

Spectroscopic data provides the definitive structural fingerprint of a molecule. While raw
spectra should be consulted for confirmation, the following summarizes available data:

e Mass Spectrometry (GC-MS): The NIST library indicates a top peak at m/z 30, with other
significant fragments at m/z 86 and 44, which can be correlated with fragmentation patterns
of the molecule.[4]
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« Infrared (IR) Spectroscopy: IR spectra are available and would show characteristic peaks for
N-H stretching (amine), S-H stretching (thiol, typically a weak band), and C-H stretching
(alkyl groups).[4]

¢ 13C NMR Spectroscopy: A 13C NMR spectrum is available from commercial suppliers, which
would resolve the six distinct carbon environments in the molecule.[4]

Section 2: Reactivity and Mechanistic
Considerations

The chemical behavior of 2-(Butylamino)ethanethiol is dictated by its amine and thiol
moieties. The interplay between these groups allows for a range of transformations.

Key Reactive Centers

The diagram below illustrates the primary reactive sites of the molecule: the nucleophilic sulfur
atom, the lone pair on the nitrogen atom, and the acidic proton of the thiol group.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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